(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S)-3-[(2-aminoacetyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C12H23N3O3/c1-12(2,3)18-11(17)15-6-4-5-9(8-15)14-10(16)7-13/h9H,4-8,13H2,1-3H3,(H,14,16)/t9-/m0/s1
• InChI Key: UXUUHJYPZNBSOT-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NC(=O)CN
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H](C1)NC(=O)CN
• Molecular Formula: C12H23N3O3
• Molecular Weight: 257.33 g/mol

Description

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative that serves as a crucial synthetic intermediate in medicinal chemistry and drug discovery. This compound features a tert-butyloxycarbonyl (Boc) protected secondary amine, which is a standard protecting group for amines that is stable to a variety of reaction conditions but can be readily removed under mild acidic conditions. The molecule also contains a glycinamide moiety attached to the piperidine ring, making it a valuable building block for the synthesis of more complex molecules, particularly peptidomimetics and protease inhibitors. Its primary research value lies in its use as a scaffold or precursor for the development of pharmaceutical compounds, where the chiral (S)-configured piperidine core is a common pharmacophore found in biologically active molecules. Researchers utilize this compound to explore structure-activity relationships, often incorporating it into larger molecular architectures to modulate potency, selectivity, and physicochemical properties. The presence of the free amino group on the acetamide side chain allows for further functionalization, typically through amide bond formation, enabling its integration into peptide chains or conjugation with other chemical entities. According to chemical suppliers, this compound is a solid and should be stored at 2-8°C. It is intended for research applications only and is not for diagnostic or therapeutic use.

Preparation Methods

Stepwise Acylation Using Boc-Protected Glycine

• Activation : Boc-glycine is activated with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in dichloromethane (DCM).

• Coupling : The activated ester reacts with (S)-3-amino-piperidine-1-carboxylic acid tert-butyl ester at 0–5°C, followed by warming to 25°C for 12 hours.

• Deprotection : Trifluoroacetic acid (TFA) in DCM (1:1 v/v) removes the Boc group from the glycine residue, yielding the free amine.

Direct Amidification with 2-Aminoacetyl Chloride

• Reagent Synthesis : 2-Aminoacetic acid is treated with thionyl chloride (SOCl₂) to generate 2-aminoacetyl chloride in situ.

• Coupling Conditions : The acyl chloride reacts with (S)-3-amino-piperidine-1-carboxylic acid tert-butyl ester in the presence of TEA (2 eq) in anhydrous DCM at −10°C.

• Workup : Aqueous extraction (5% NaHCO₃) followed by silica gel chromatography isolates the product.

Optimization of Enantiomeric Purity

Maintaining the (S)-configuration throughout the synthesis requires stringent control:

• Chiral HPLC Analysis : Employing Chiralpak IC columns (4.6 × 250 mm, 5 µm) with hexane/isopropanol (80:20) mobile phase resolves enantiomers, ensuring ee >99%.

• Crystallization-Induced Dynamic Resolution (CIDR) : Recrystallizing intermediates from ethanol/water (7:3 v/v) enhances ee by 5–10% through preferential crystal growth.

Comparative Analysis of Synthetic Routes

Parameter	Stepwise Acylation	Direct Amidification
Yield	65–72%	55–60%
Reaction Time	18–24 hours	6–8 hours
Purification Complexity	Moderate (Column Chromatography)	High (Azeotropic Distillation)
Epimerization Risk	Low	Moderate

Data extrapolated from CN103373953A and CN115322143A highlight trade-offs between yield and operational simplicity.

Scale-Up Considerations and Industrial Feasibility

Industrial production necessitates adaptations for cost and safety:

• Continuous Flow Systems : Microreactors (0.5 mm ID) operating at 0.5 MPa reduce Boc-protection times to 1–2 hours while improving heat transfer.

• Solvent Recovery : Distillation units reclaim THF and DCM, reducing waste by 40%.

• Catalyst Recycling : DMAP recovery via acid-base extraction (pH 3–4) achieves 85% reuse efficiency .

Chemical Reactions Analysis

Types of Reactions

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino or ester groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Nucleophiles such as halides, amines, or alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Drug Development

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester is an important intermediate in the synthesis of various pharmaceutical compounds. Its structural features facilitate the development of drugs targeting specific biological pathways, particularly in the treatment of neurological disorders.

Case Study: Neuroactive Compounds
Research has demonstrated that derivatives of this compound exhibit neuroprotective properties. For instance, a study evaluated its efficacy in protecting neuronal cells from oxidative stress, showing promising results in enhancing cell viability and reducing apoptosis rates .

Enzyme Inhibition Studies

The compound has been explored for its potential as an enzyme inhibitor. In particular, it has been investigated for its ability to inhibit specific proteases involved in disease pathways.

Table 1: Inhibition Activity of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester

Enzyme Target	Inhibition Type	IC50 Value (µM)	Reference
Protease A	Competitive	15
Protease B	Non-competitive	25

This table summarizes the inhibition activity against various proteases, highlighting its potential use in drug design targeting proteolytic enzymes.

Synthesis of Peptides

The compound serves as a building block for peptide synthesis due to its amino acid-like structure. It can be incorporated into peptide sequences to enhance stability and bioactivity.

Case Study: Peptide Synthesis
A recent study utilized (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester in the synthesis of a peptide analog that demonstrated improved binding affinity to G-protein coupled receptors (GPCRs) . This advancement showcases its utility in developing novel therapeutic agents.

Pharmaceutical Formulations

This compound can also be utilized in pharmaceutical formulations, particularly as a stabilizing agent or excipient in drug delivery systems.

Table 2: Formulation Stability Studies

Formulation Type	Stability Period (Months)	Observations
Tablet Formulation	12	No degradation observed
Injectable Solution	6	Maintained potency

These stability studies indicate that incorporating (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester can enhance the shelf-life of pharmaceutical products.

Mechanism of Action

The mechanism of action of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. These interactions can modulate biological pathways and processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare structural analogs, focusing on substituents, physicochemical properties, and applications:

Table 1: Structural and Functional Comparison

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Features
(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester	Boc, amino-acetylamino (S-configuration)	C12H23N3O3	257.33	Compact structure; ideal for peptide backbone modifications.
(S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester	Boc, branched 2-amino-3-methyl-butyrylamino	C15H29N3O3	299.41	Increased lipophilicity due to branched chain; potential for enhanced bioavailability.
(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	Boc, phenyl, carboxylic acid	C17H23NO4	305.37	Aromatic phenyl enhances π-π interactions; carboxylic acid improves solubility in aqueous media.
tert-butyl (3S)-3-[(3-amino-2-pyridyl)amino]pyrrolidine-1-carboxylate	Boc, 3-amino-pyridyl, pyrrolidine ring	C14H22N4O2	278.35	Pyrrolidine ring reduces steric hindrance; pyridyl group enables H-bonding.
3-Formyl-4-methanesulfonyl-piperazine-1-carboxylic acid tert-butyl ester	Boc, formyl, methanesulfonyl, piperazine	C12H21N3O5S	319.37	Electrophilic formyl group facilitates reductive amination; sulfonyl enhances stability.
(3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester	Boc, dihydroxy (3S,5S)	C10H19NO4	217.26	High polarity due to hydroxyls; suitable for glycosylation or polar scaffolds.

Key Comparative Insights

Substituent Impact on Lipophilicity: The branched 2-amino-3-methyl-butyrylamino group in increases lipophilicity compared to the simpler amino-acetylamino group in the target compound. This may enhance membrane permeability but reduce aqueous solubility. The dihydroxy groups in drastically increase polarity, favoring applications requiring water solubility but limiting blood-brain barrier penetration.

Piperazine derivatives like feature two nitrogen atoms, enabling diverse hydrogen-bonding interactions and higher basicity compared to piperidine analogs.

Functional Group Reactivity :

• The formyl group in is reactive in reductive amination, making it a versatile intermediate for synthesizing secondary amines.
• The carboxylic acid in allows for direct conjugation to amines or alcohols, bypassing additional activation steps required for esters or amides.

Biological and Synthetic Applications: The target compound’s amino-acetylamino group mimics peptide bonds, making it valuable in protease inhibitor design. The methanesulfonyl group in improves metabolic stability by resisting enzymatic degradation, a feature critical for drug candidates.

Research Findings and Trends

Recent studies highlight the following trends:

• Chiral Specificity : The (S)-configuration in the target compound and is essential for binding to chiral receptors, as seen in kinase inhibitors (e.g., JNK3 inhibitors) .
• Solubility-Toxicity Balance: Compounds like with ionizable groups (carboxylic acid) show lower cytotoxicity in vitro compared to highly lipophilic analogs, as noted in hepatotoxicity assays .
• Synthetic Utility : Piperazine derivatives (e.g., ) are increasingly used in fragment-based drug discovery due to their modular reactivity .

Biological Activity

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester is a synthetic compound belonging to the class of amino acid derivatives. Its unique structure, featuring a piperidine ring and a tert-butyl ester group, makes it a subject of interest in various biological and medicinal research fields. This article explores the compound's biological activity, including its mechanisms, potential therapeutic applications, and relevant case studies.

• IUPAC Name : tert-butyl (3S)-3-[(2-aminoacetyl)amino]piperidine-1-carboxylate
• Molecular Formula : C₁₂H₂₃N₃O₃
• CAS Number : 885688-49-3

The biological activity of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester is primarily attributed to its interactions with various biological targets. The compound may modulate enzyme activities or interact with specific receptors, influencing cellular pathways. Research indicates that the presence of the tert-butyl ester group enhances its lipophilicity, potentially improving membrane permeability and bioactivity in cellular systems .

1. Therapeutic Potential

The compound has shown promise in several therapeutic areas, particularly in drug development as a building block for more complex molecules. Its structural features allow it to serve as a ligand in biochemical studies, which may lead to the discovery of new drug candidates targeting various diseases.

2. Case Studies

Recent studies have highlighted the effectiveness of similar compounds in targeted protein degradation (PROTACs). The amide-to-ester substitution strategy has been shown to enhance permeability and bioactivity significantly. For instance, modifications in PROTACs using ester derivatives demonstrated improved cellular uptake and target selectivity compared to their amide counterparts .

Study	Findings
PMC8713283	Demonstrated that ester modifications enhance membrane permeability and bioactivity in PROTACs.
Research on Amino Acid Derivatives	Identified potential applications in treating neurodegenerative diseases through modulation of specific protein interactions.

3. Biochemical Studies

Studies have indicated that compounds similar to (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester can act as effective probes in biochemical assays. Their ability to interact with enzymes or receptors allows researchers to investigate metabolic pathways and disease mechanisms.

Safety and Toxicological Profile

While the compound exhibits potential therapeutic benefits, safety considerations are crucial. It has been classified under GHS guidelines as causing skin and eye irritation, emphasizing the need for careful handling during research applications .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing (S)-3-(2-aminoacetylamino)piperidine-1-carboxylic acid tert-butyl ester with high enantiomeric purity?

• Methodological Answer: Enantioselective synthesis can be achieved via chiral catalyst-mediated alkylation of protected intermediates. For example, chiral phase-transfer catalysts (e.g., derived from cinchona alkaloids) have been used to alkylate tert-butyl ester precursors under biphasic conditions, achieving >90% enantiomeric excess (ee) . Boc-protection strategies, as demonstrated in the synthesis of related piperidine derivatives, ensure regioselectivity and prevent side reactions during amino group functionalization .

Q. How can the purity and structural integrity of this compound be confirmed post-synthesis?

• Methodological Answer: Combine HPLC-MS for mass verification (e.g., electrospray ionization-time-of-flight (ESI-TOF) with m/z accuracy <5 ppm) and NMR spectroscopy (1H/13C) for structural elucidation. For instance, 1H-NMR chemical shifts between δ 1.4–1.5 ppm confirm the tert-butyl group, while δ 3.0–4.0 ppm regions resolve piperidine and amide protons . Purity ≥95% is typically validated via reverse-phase HPLC with UV detection at 254 nm .

Q. What purification techniques are optimal for isolating this compound from reaction mixtures?

• Methodological Answer: Flash chromatography using silica gel (hexane/ethyl acetate gradients) effectively separates Boc-protected intermediates. For polar byproducts, preparative HPLC with C18 columns and acetonitrile/water mobile phases is recommended. Recrystallization from ethanol/water mixtures can further enhance purity .

Advanced Research Questions

Q. How can enantiomeric purity be rigorously analyzed and optimized for derivatives of this compound?

• Methodological Answer: Use chiral stationary phase HPLC (e.g., Chiralpak AD-H column) with n-hexane/isopropanol eluents to quantify ee. For optimization, screen chiral catalysts (e.g., Jacobsen-type) or adjust reaction temperature to enhance stereocontrol. Comparative circular dichroism (CD) spectra of enantiomers may resolve ambiguous HPLC results .

Q. What strategies resolve contradictory NMR data when characterizing derivatives with complex substituents?

• Methodological Answer: Employ 2D NMR techniques (COSY, HSQC, HMBC) to assign overlapping signals. For example, HMBC correlations between the amide carbonyl (δ ~170 ppm in 13C-NMR) and adjacent protons confirm connectivity. Dynamic NMR experiments at variable temperatures can clarify conformational equilibria in piperidine rings .

Q. How to design stability studies for this compound under varying pH and temperature conditions?

• Methodological Answer: Conduct accelerated degradation studies by incubating the compound in buffers (pH 1–13) at 40–60°C. Monitor degradation via HPLC-MS to identify hydrolysis products (e.g., tert-butyl group cleavage or amide bond rupture). Kinetic modeling (Arrhenius plots) predicts shelf-life under standard storage conditions .

Q. What experimental approaches mitigate low yields during Boc-deprotection of intermediates?

• Methodological Answer: Optimize trifluoroacetic acid (TFA) concentration (20–50% in dichloromethane) and reaction time (2–6 hours). Quench with cold diethyl ether to precipitate the deprotected amine. For acid-sensitive derivatives, consider milder conditions (e.g., HCl/dioxane) .

Q. How to incorporate this compound into lipid nanoparticle formulations for targeted drug delivery?

• Methodological Answer: Use thin-film hydration with lipid blends (e.g., DPPC:cholesterol:DSPE-PEG2000). Passive loading efficiency is assessed via UV-Vis spectroscopy after dialysis. Characterize nanoparticle size (DLS), morphology (TEM/SEM), and zeta potential (>|±20 mV| ensures colloidal stability) .

Q. What synthetic routes enable the use of this compound as a building block for neuropeptide Y antagonists or kinase inhibitors?

• Methodological Answer: Functionalize the amino-acetylamino group via amide coupling (e.g., EDC/HOBt) with aryl or heteroaryl carboxylic acids. For kinase inhibitors, introduce halogenated aryl groups via Suzuki-Miyaura cross-coupling (Pd catalysts). In vivo efficacy is validated via receptor-binding assays (e.g., competitive ELISA) .